Cas no 2227772-66-7 (rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227772-66-7
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 5868063
• PubChem ID: 165669391
• Update Time: 2025-10-30

rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine
• 2227772-66-7
• EN300-1756312

• Inchi： 1S/C10H19N5/c1-9(2,3)15-13-8(12-14-15)6-7(11)10(6,4)5/h6-7H,11H2,1-5H3/t6-,7+/m0/s1
• InChI Key： JPCDXCHQDRLYII-NKWVEPMBSA-N
• SMILES： N[C@@H]1[C@@H](C2N=NN(C(C)(C)C)N=2)C1(C)C

Computed Properties

• Exact Mass: 209.16404563g/mol
• Monoisotopic Mass: 209.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

Additional information on rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Analysis of rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227772-66-7)

The compound rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227772-66-7) is a structurally unique molecule featuring a cyclopropane core substituted with a tert-butyl tetrazole group and an amine functionality. Its stereochemistry, denoted by the rac-(1R,3S) prefix, indicates a racemic mixture of enantiomers, which is critical for understanding its potential applications in asymmetric synthesis and pharmaceutical research. The presence of the tetrazole ring, a nitrogen-rich heterocycle, enhances its versatility in drug design, particularly in targeting enzymes or receptors where hydrogen bonding interactions are pivotal.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in medicinal chemistry. Researchers are increasingly exploring molecules like rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine for their potential as bioisosteres or conformational restrictors in drug candidates. The tert-butyl group adds steric bulk, which can improve metabolic stability—a hot topic in drug discovery forums and AI-driven search queries. This aligns with the growing interest in "longer-lasting small-molecule drugs" and "metabolically stable scaffolds," as evidenced by trending searches on platforms like Google Scholar and PubMed.

The synthesis of CAS No. 2227772-66-7 likely involves multi-step protocols, including cyclopropanation and tetrazole formation, which are frequently discussed in organic chemistry communities. Its 2,2-dimethylcyclopropane moiety is particularly noteworthy, as such strained rings often exhibit unique reactivity profiles. These features make the compound a subject of interest for studies on ring-strain energy and stereoselective transformations—keywords that dominate academic search engines. Furthermore, the amine group opens avenues for derivatization, a common strategy in optimizing pharmacokinetic properties, a recurring theme in AI-curated research summaries.

From an industrial perspective, rac-(1R,3S)-3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylcyclopropan-1-amine could find applications beyond pharmaceuticals, such as in agrochemicals or materials science. The tetrazole ring’s thermal stability and hydrogen-bonding capacity are leveraged in high-performance polymers, a niche yet rapidly growing field. Searches for "heat-resistant polymers with nitrogen heterocycles" and "small molecules in material design" reflect this crossover potential. However, detailed toxicological and environmental impact studies are essential before large-scale adoption—an aspect increasingly emphasized in regulatory discussions and ESG-focused queries.

In conclusion, CAS No. 2227772-66-7 represents a compelling case study in the intersection of stereochemistry, heterocyclic chemistry, and applied drug design. Its structural complexity and functional group diversity align with contemporary research trends, answering frequent user questions like "how to stabilize drug metabolites" or "what are the uses of tetrazoles in medicine." By maintaining a balance between depth and accessibility, this overview caters to both specialists and interdisciplinary researchers, ensuring SEO visibility through strategically emphasized keywords.